Cas no 1497382-97-4 (Benzeneacetic acid, 2-chloro-, phenyl ester)

• Product Name: Benzeneacetic acid, 2-chloro-, phenyl ester
• CAS No: 1497382-97-4
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 4542487
• PubChem ID: 72942154
• Update Time: 2025-05-20

Benzeneacetic acid, 2-chloro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-chloro-, phenyl ester
• 1497382-97-4
• Phenyl2-(2-chlorophenyl)acetate
• Phenyl 2-(2-chlorophenyl)acetate

• Inchi： 1S/C14H11ClO2/c15-13-9-5-4-6-11(13)10-14(16)17-12-7-2-1-3-8-12/h1-9H,10H2
• InChI Key： ZTKPNIMWAUERFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzeneacetic acid, 2-chloro-, phenyl ester

Comprehensive Analysis of Benzeneacetic acid, 2-chloro-, phenyl ester (CAS No. 1497382-97-4)

Benzeneacetic acid, 2-chloro-, phenyl ester (CAS No. 1497382-97-4) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a chloro-substituted benzeneacetic acid core esterified with a phenyl group, offering unique reactivity for targeted applications. With growing interest in high-purity chemical synthesis and green chemistry, this compound has garnered attention for its role in developing sustainable production methods.

The compound's CAS No. 1497382-97-4 serves as a critical identifier in global chemical databases, facilitating precise tracking in supply chains. Researchers emphasize its potential in catalysis optimization and low-waste synthesis, aligning with current trends toward circular economy principles in the chemical industry. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify its purity, a key concern for laboratories focusing on precision chemistry.

Recent patent literature highlights innovative applications of 2-chloro benzeneacetic acid phenyl ester in material science, particularly in polymer modification. Its balanced lipophilicity and aromaticity make it valuable for designing advanced functional materials, addressing industry demands for high-performance additives. Environmental studies confirm its controlled biodegradability under specific conditions, a crucial factor given increasing regulatory focus on eco-friendly chemicals.

From a commercial perspective, CAS 1497382-97-4 demonstrates stable market growth due to expanding applications in electronic materials and specialty coatings. Quality standards typically require ≥98% purity, with strict control of isomeric impurities – a frequent search topic among procurement specialists. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, a property extensively documented in technical datasheets.

Ongoing research explores the compound's potential in bioactive molecule development, particularly as a chiral building block for asymmetric synthesis. Its structure-activity relationship has been investigated for molecular recognition applications, with published studies available in major chemistry journals. Proper handling requires standard laboratory safety protocols, including ventilation and PPE, as with most organic intermediates.

The synthesis of benzeneacetic acid, 2-chloro-, phenyl ester typically involves esterification of the corresponding acid chloride, with modern methods emphasizing atom economy improvements. Process chemists frequently search for solvent-free alternatives and catalytic optimization strategies, reflecting industry shifts toward sustainable manufacturing. Analytical method development for this compound remains an active research area, particularly for trace impurity detection.

In regulatory contexts, CAS 1497382-97-4 is properly documented in major chemical inventories including TSCA and EINECS. Compliance with REACH regulations requires thorough hazard assessment data, which manufacturers typically provide in extended safety documentation. The compound's structure-property relationships continue to be modeled using computational chemistry tools, aiding in molecular design applications.

Storage recommendations for 2-chloro benzeneacetic acid phenyl ester emphasize protection from moisture and oxidation, with inert atmosphere packaging being common for long-term stability. Technical discussions often focus on crystallization optimization to achieve desired polymorphic forms, particularly for pharmaceutical-grade material. The compound's spectral fingerprints (IR, Raman) are well-characterized, supporting quality control workflows.

Emerging applications in organic electronics leverage the compound's charge transport properties, with research teams investigating its incorporation into semiconducting materials. These developments align with market demands for specialty organic compounds in next-generation device manufacturing. The compound's structure-activity profile also shows promise for catalysis ligand design, particularly in cross-coupling reactions.

As analytical technologies advance, CAS 1497382-97-4 serves as a reference compound for method validation in chromatographic separation techniques. Its well-defined physicochemical parameters (logP, pKa) make it valuable for QSAR studies, addressing frequent researcher inquiries about molecular property prediction. Current literature emphasizes its role in developing green synthetic pathways for complex organic architectures.